Cas no 437384-34-4 (N-3-(Hydroxymethyl)phenylguanidine)

• Product Name: N-3-(Hydroxymethyl)phenylguanidine
• CAS No: 437384-34-4
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 2086149
• PubChem ID: 21992231
• Update Time: 2025-06-13

N-3-(Hydroxymethyl)phenylguanidine Chemical and Physical Properties

Names and Identifiers

• N-[3-(Hydroxymethyl)phenyl]guanidine
• 2-[3-(hydroxymethyl)phenyl]guanidine
• [3-(hydroxymethyl)phenyl]guanidine
• QBEKIHWNLZKUIK-UHFFFAOYSA-N
• [3-(Hydroxymethyl)phenyl]guanidine; 2-[3-(hydroxymethyl)phenyl]guanidine
• BDBM50308743
• 1-(3-(hydroxymethyl)phenyl)guanidine
• 1-(3-(hydroxymethyl)phenyl)-guanidine
• 3-(hydroxymethyl)phenylguanidine
• CHEMBL590071
• DB-188641
• SCHEMBL1186272
• 437384-34-4
• N-3-(Hydroxymethyl)phenylguanidine

• Inchi： 1S/C8H11N3O/c9-8(10)11-7-3-1-2-6(4-7)5-12/h1-4,12H,5H2,(H4,9,10,11)
• InChI Key： QBEKIHWNLZKUIK-UHFFFAOYSA-N
• SMILES： OCC1C=CC=C(C=1)/N=C(\N)/N

Computed Properties

• Exact Mass: 165.090211983Da
• Monoisotopic Mass: 165.090211983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 84.6Ų

Additional information on N-3-(Hydroxymethyl)phenylguanidine

Introduction to N-3-(Hydroxymethyl)phenylguanidine (CAS No 437384-34-4)

N-3-(Hydroxymethyl)phenylguanidine, identified by its CAS number 437384-34-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of guanidine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural uniqueness of N-3-(Hydroxymethyl)phenylguanidine lies in its combination of a phenyl ring substituted with a hydroxymethyl group and a guanidine moiety, which together contribute to its distinct chemical and pharmacological properties.

The< strong>N-3-(Hydroxymethyl)phenylguanidine molecule exhibits a high degree of molecular complexity, which makes it an intriguing subject for further investigation in medicinal chemistry. The presence of both hydrophilic and lipophilic functional groups enhances its solubility and bioavailability, making it a promising candidate for drug delivery systems. Recent studies have highlighted the compound's potential in modulating various biological pathways, particularly those involving enzyme inhibition and signal transduction.

In the realm of academic research, N-3-(Hydroxymethyl)phenylguanidine has been explored for its role in addressing multifaceted therapeutic challenges. For instance, preliminary investigations suggest that this compound may exhibit anti-inflammatory properties by interacting with key inflammatory mediators. The guanidine moiety is known to possess scavenging capabilities against reactive oxygen species (ROS), which are implicated in numerous pathological conditions. Additionally, the hydroxymethyl group on the phenyl ring could contribute to its ability to interact with biological targets, thereby influencing cellular processes.

The synthesis of N-3-(Hydroxymethyl)phenylguanidine involves intricate chemical transformations that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. Techniques such as palladium-catalyzed cross-coupling reactions and selective functional group modifications have been instrumental in achieving the desired molecular architecture.

The pharmacological profile of N-3-(Hydroxymethyl)phenylguanidine has been a focal point in recent clinical trials. Researchers have observed that this compound demonstrates significant binding affinity to certain enzymes and receptors, which could translate into therapeutic benefits for conditions such as neurodegenerative disorders and metabolic diseases. The compound's ability to cross the blood-brain barrier has also been noted, suggesting its potential as a central nervous system (CNS) therapeutic agent.

In conclusion, N-3-(Hydroxymethyl)phenylguanidine(CAS No 437384-34-4) represents a compelling example of how structural innovation in organic chemistry can lead to novel therapeutic entities. Its unique combination of functional groups and demonstrated biological activity positions it as a valuable asset in the ongoing quest to develop innovative treatments for complex diseases. As research progresses, further elucidation of its mechanism of action and clinical efficacy will solidify its role in future pharmacological landscapes.